Cas no 2680824-05-7 (Benzyl 8-fluoro-3-(hydroxymethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate)

• Product Name: Benzyl 8-fluoro-3-(hydroxymethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate
• CAS No: 2680824-05-7
• MF: C₁₈H₁₈FNO₃
• MW: 315.33882856369
• CID: 5635200
• PubChem ID: 165930450
• Update Time: 2025-05-19

Benzyl 8-fluoro-3-(hydroxymethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 8-fluoro-3-(hydroxymethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate
• EN300-28293029
• 2680824-05-7
• Benzyl 8-fluoro-3-(hydroxymethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate

• Inchi： 1S/C18H18FNO3/c19-16-8-4-7-15-9-14(11-21)10-20(17(15)16)18(22)23-12-13-5-2-1-3-6-13/h1-8,14,21H,9-12H2
• InChI Key： PLWBHUYREDGDIJ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1N(C(=O)OCC1C=CC=CC=1)CC(CO)C2

Computed Properties

• Exact Mass: 315.12707160g/mol
• Monoisotopic Mass: 315.12707160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.8Ų

Additional information on Benzyl 8-fluoro-3-(hydroxymethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate

Research Brief on Benzyl 8-fluoro-3-(hydroxymethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS: 2680824-05-7)

Benzyl 8-fluoro-3-(hydroxymethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS: 2680824-05-7) is a novel synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique tetrahydroquinoline scaffold and fluoro-hydroxymethyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of central nervous system (CNS) disorders and infectious diseases.

The synthesis of Benzyl 8-fluoro-3-(hydroxymethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate involves a multi-step process, including the introduction of the fluorine atom at the 8-position and the hydroxymethyl group at the 3-position of the tetrahydroquinoline core. The compound's structural features are critical for its biological activity, as demonstrated by recent structure-activity relationship (SAR) studies. These studies highlight the importance of the fluoro and hydroxymethyl substituents in enhancing binding affinity to target proteins and improving pharmacokinetic properties.

Recent in vitro and in vivo studies have explored the compound's potential as a modulator of key biological pathways. For instance, preliminary data suggest that it may act as an inhibitor of specific enzymes involved in neurodegenerative diseases, such as monoamine oxidases (MAOs) or acetylcholinesterase (AChE). Additionally, its fluorinated structure has been investigated for antimicrobial activity, with some studies reporting efficacy against drug-resistant bacterial strains. These findings position the compound as a versatile candidate for further drug development.

Despite its promising attributes, challenges remain in optimizing the compound's bioavailability and reducing potential off-target effects. Current research efforts are directed toward derivatization and formulation strategies to address these limitations. Collaborative studies between academic and industrial researchers are also underway to explore scalable synthesis routes and evaluate the compound's safety profile in preclinical models.

In conclusion, Benzyl 8-fluoro-3-(hydroxymethyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate represents a compelling area of research in chemical biology. Its unique structural features and broad therapeutic potential make it a valuable subject for ongoing and future studies. As research progresses, this compound may pave the way for new treatments in CNS disorders, infectious diseases, and beyond.